Cas no 2034550-26-8 (N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 2034550-26-8
• MF: C₁₉H₂₃N₇OS
• MW: 397.497221231461
• CID: 5907026
• PubChem ID: 121138037
• Update Time: 2025-07-08

N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide
• F6438-3719
• AKOS032457093
• N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-1,3-benzothiazole-6-carboxamide
• N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-1,3-benzothiazole-6-carboxamide
• 2034550-26-8
• N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C19H23N7OS/c1-25(2)18-22-16(23-19(24-18)26-8-4-3-5-9-26)11-20-17(27)13-6-7-14-15(10-13)28-12-21-14/h6-7,10,12H,3-5,8-9,11H2,1-2H3,(H,20,27)
• InChI Key： OTRKEIDOJACCJO-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NCC1=NC(N(C)C)=NC(=N1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 397.16847956g/mol
• Monoisotopic Mass: 397.16847956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 115Ų

Additional information on N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034550-26-8)

The compound N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034550-26-8) is a highly specialized chemical entity with significant potential in various research and industrial applications. This molecule features a unique combination of a 1,3,5-triazine core and a benzothiazole moiety, making it an intriguing subject for pharmaceutical and material science studies. Researchers are particularly interested in its structural properties, which contribute to its versatility in drug discovery and development.

One of the key structural features of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide is the presence of a dimethylamino group and a piperidin-1-yl substituent on the triazine ring. These functional groups enhance the molecule's solubility and bioavailability, which are critical factors in medicinal chemistry. The benzothiazole component, known for its electron-rich properties, further augments the compound's potential as a building block for advanced materials.

In recent years, the demand for triazine-based compounds and benzothiazole derivatives has surged due to their applications in cancer research, neurodegenerative disease studies, and organic electronics. For instance, N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide has been explored for its potential role in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. These properties align with current trends in precision medicine and targeted therapy, which are among the most searched topics in scientific literature today.

The synthesis of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes are optimized to ensure high yield and purity, which are essential for research and commercial applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its utility in global supply chains.

From a commercial perspective, N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide is gaining traction in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios to meet the growing demand from academic and industrial clients. Its unique structure and functional groups make it a valuable candidate for high-throughput screening and drug repurposing initiatives.

In addition to its pharmaceutical applications, N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide has shown promise in the field of organic electronics. The benzothiazole moiety, known for its electron-transport properties, can be leveraged in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions, another hot topic in contemporary research.

Safety and regulatory compliance are paramount when handling N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide. While the compound is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are advised to consult the Safety Data Sheet (SDS) for detailed handling instructions.

Looking ahead, the future of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide appears bright, with ongoing studies exploring its full potential. As the scientific community continues to uncover new applications for this compound, its relevance in drug discovery, material science, and sustainable technology is expected to grow. For those interested in sourcing this compound, it is available through specialized chemical suppliers who adhere to stringent quality control measures.

In summary, N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034550-26-8) is a multifaceted compound with broad applications in cutting-edge research and industry. Its unique structural features and functional groups make it a valuable asset in the quest for innovative solutions to some of today's most pressing scientific challenges.